Cas no 3304-78-7 (1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-)

• Product Name: 1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-
• CAS No: 3304-78-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 308007
• PubChem ID: 160681
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-
• 1H-Imidazole-4,5-dicarboxamide, N,N'-dimethyl-1-propyl-
• 1H-imidazole-4,5-dicarboxamide, N~4~,N~5~-dimethyl-1-propyl-
• N,N'-Dimethyl-1-propyl-1H-imidazole-4,5-dicarboxamide
• Propylnorantifein
• Propylnorantiphein
• 1-propyl-4,5-di(N-methylcarbamoyl)imidazole
• DTXSID10954661
• 4-N,5-N-dimethyl-1-propylimidazole-4,5-dicarboxamide
• 3304-78-7
• N~4~,N~5~-Dimethyl-1-propyl-1H-imidazole-4,5-dicarboximidic acid

• Inchi： 1S/C10H16N4O2/c1-4-5-14-6-13-7(9(15)11-2)8(14)10(16)12-3/h6H,4-5H2,1-3H3,(H,11,15)(H,12,16)
• InChI Key： MLEDDOPNEFCSTH-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(NC)=O)N=CN1CCC)NC

Computed Properties

• Exact Mass: 224.12748
• Monoisotopic Mass: 224.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 558.6°Cat760mmHg
• Flash Point: 291.6°C
• Refractive Index: 1.577
• PSA: 76.02